Cas no 1555379-07-1 (4-{(3-bromo-4-chlorophenyl)methylamino}butan-2-ol)

• Product Name: 4-{(3-bromo-4-chlorophenyl)methylamino}butan-2-ol
• CAS No: 1555379-07-1
• MF: C₁₁H₁₅BrClNO
• MW: 292.599901437759
• CID: 5219799
• PubChem ID: 75525443
• Update Time: 2025-09-28

4-{(3-bromo-4-chlorophenyl)methylamino}butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Butanol, 4-[[(3-bromo-4-chlorophenyl)methyl]amino]-
• 4-{(3-bromo-4-chlorophenyl)methylamino}butan-2-ol

• Inchi： 1S/C11H15BrClNO/c1-8(15)4-5-14-7-9-2-3-11(13)10(12)6-9/h2-3,6,8,14-15H,4-5,7H2,1H3
• InChI Key： KOHGNCRSTRAIBM-UHFFFAOYSA-N
• SMILES： CC(O)CCNCC1=CC=C(Cl)C(Br)=C1

Additional information on 4-{(3-bromo-4-chlorophenyl)methylamino}butan-2-ol

4-{(3-Bromo-4-Chlorophenyl)methylamino}butan-2-ol: A Comprehensive Overview

4-{(3-Bromo-4-Chlorophenyl)methylamino}butan-2-ol, also known by its CAS number 1555379-07-1, is a versatile organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a bromine atom, a chlorine atom, and an amino alcohol functional group. The presence of these functional groups makes it highly reactive and suitable for a wide range of chemical transformations.

The molecular structure of 4-{(3-Bromo-4-Chlorophenyl)methylamino}butan-2-ol consists of a benzene ring substituted with bromine and chlorine atoms at the 3rd and 4th positions, respectively. The benzene ring is further connected to a methylamino group (-CH2NH-) that is attached to a butanediol backbone. This configuration allows the compound to participate in various nucleophilic and electrophilic reactions, making it an invaluable intermediate in organic synthesis.

Recent studies have highlighted the potential of 4-{(3-Bromo-4-Chlorophenyl)methylamino}butan-2-ol in drug discovery. Researchers have explored its role as a precursor for bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The compound's ability to form stable complexes with biological targets has been extensively studied, leading to promising results in preclinical models.

In addition to its pharmacological applications, 4-{(3-Bromo-4-Chlorophenyl)methylamino}butan-2-ol has found utility in materials science. Its unique reactivity enables the synthesis of advanced polymers and materials with tailored properties. For instance, recent advancements have demonstrated its use in the production of high-performance adhesives and coatings that exhibit excellent mechanical and thermal stability.

The synthesis of 4-{(3-Bromo-4-Chlorophenyl)methylamino}butan-2-ol involves a multi-step process that typically begins with the bromination and chlorination of aniline derivatives. The subsequent introduction of the amino alcohol group is achieved through nucleophilic substitution reactions, followed by purification steps to ensure high purity. This compound's synthesis has been optimized over the years, making it more accessible for large-scale production.

From an environmental perspective, 4-{(3-Bromo-4-Chlorophenyl)methylamino}butan-2-ol has been studied for its biodegradability and eco-friendly properties. Research indicates that under controlled conditions, the compound can undergo microbial degradation, reducing its environmental footprint. This finding is particularly important for industries aiming to adopt greener chemical processes.

In conclusion, 4-{(3-Bromo-4-Chlorophenyl)methylamino}butan-2-ol stands out as a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure, reactivity, and compatibility with advanced synthetic techniques make it an essential building block for modern chemical innovation. As research continues to uncover new potential uses for this compound, its role in shaping future technologies and therapeutic solutions is expected to grow significantly.